4-Fluoro-6-azaindole
Overview
Description
4-Fluoro-6-azaindole is a chemical compound with the IUPAC name 4-fluoro-1H-pyrrolo[2,3-c]pyridine . It has a molecular weight of 136.13 .
Synthesis Analysis
The synthesis of azaindoles, including 4-Fluoro-6-azaindole, has been a topic of interest in recent years due to their biochemical and biophysical properties . Various synthetic methods have been developed for azaindole core units . One approach utilizes a regioselective Balz-Schiemann fluorination reaction . Another approach attempts to change the leaving group from a chloride to a bromide, using the bromide in a lithium-halogen exchange reaction followed by treatment with an electrophilic fluorine reagent .Molecular Structure Analysis
The molecular structure of 4-Fluoro-6-azaindole is represented by the InChI code1S/C7H5FN2/c8-6-3-9-4-7-5(6)1-2-10-7/h1-4,10H
. The azaindole chemical scaffold is represented in many biologically active natural products and synthetic derivatives . Chemical Reactions Analysis
Azaindoles, including 4-Fluoro-6-azaindole, have been the subject of numerous investigations due to their interesting biochemical and biophysical properties . Novel synthetic methods have been designed and implemented for azaindole core units .Physical And Chemical Properties Analysis
4-Fluoro-6-azaindole is a solid substance . It should be stored in a refrigerator .Scientific Research Applications
HIV-1 Attachment Inhibition
4-Fluoro-6-azaindole derivatives have been explored for their potential as HIV-1 attachment inhibitors. These compounds exhibit a strong ability to target the viral envelope protein gp120, leading to the identification of highly potent inhibitors. The substitution in the azaindole core, especially in the 7-position, has been linked with subnanomolar potency and favorable pharmacokinetic profiles in vivo. These compounds are significant because they provide a predictive model correlating the potency of analogues with the conformation of the substituent in the 7-position of the azaindole. The study resulted in identifying compounds with improved in vitro potency and pharmacokinetic properties, marking them as potential candidates for human clinical studies (Regueiro-Ren et al., 2013).
Pharmaceutical Properties Improvement
In the context of drug development, 4-Fluoro-6-azaindole derivatives have been noted for their enhanced potency and improved pharmaceutical properties. Specifically, these derivatives have been acknowledged for retaining HIV-1 inhibitory profiles while demonstrating improved properties in terms of bioavailability and pharmacokinetics when administered orally. This indicates their potential as effective pharmaceutical agents with desirable characteristics (Wang et al., 2003).
Antimycobacterial Applications
The optimization of 1,4-azaindoles, including 4-Fluoro-6-azaindole derivatives, has been a significant area of study for their antimycobacterial potency. These compounds have demonstrated effectiveness against Mycobacterium tuberculosis both in vitro and in vivo through the noncovalent inhibition of specific bacterial enzymes. The lead optimization has led to the development of metabolically stable compounds with robust pharmacokinetic profiles, showing potential for in vivo combination and safety studies (Shirude et al., 2014).
Synthetic Chemistry Applications
4-Fluoro-6-azaindole has been utilized in synthetic chemistry, particularly in microwave-assisted syntheses. It has shown greater reactivity towards nucleophilic aromatic substitution reactions under microwave heating conditions compared to its chloro counterpart. This indicates its utility in rapidly synthesizing complex compounds, which is invaluable in drug discovery and other chemistry applications (Caldwell et al., 2007).
Safety And Hazards
4-Fluoro-6-azaindole is classified under the GHS07 hazard class . It has the signal word “Warning” and has several hazard statements including H302, H315, H319, H320, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Future Directions
properties
IUPAC Name |
4-fluoro-1H-pyrrolo[2,3-c]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FN2/c8-6-3-9-4-7-5(6)1-2-10-7/h1-4,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCEHYFFOPVMPKB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=CN=CC(=C21)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901289957 | |
Record name | 1H-Pyrrolo[2,3-c]pyridine, 4-fluoro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901289957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-6-azaindole | |
CAS RN |
1363380-64-6 | |
Record name | 1H-Pyrrolo[2,3-c]pyridine, 4-fluoro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1363380-64-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrrolo[2,3-c]pyridine, 4-fluoro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901289957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.